Ent-16S,17-dihydroxyatisan-3-one
Ent-16S,17-dihydroxyatisan-3-one
Brand Name:
Vulcanchem
CAS No.:
112523-91-8
VCID:
VC0241859
InChI:
InChI=1S/C20H32O3/c1-17(2)14-5-9-19-8-4-13(20(23,11-19)12-21)10-15(19)18(14,3)7-6-16(17)22/h13-15,21,23H,4-12H2,1-3H3/t13-,14-,15+,18-,19-,20-/m1/s1
SMILES:
CC1(C2CCC34CCC(CC3C2(CCC1=O)C)C(C4)(CO)O)C
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
Ent-16S,17-dihydroxyatisan-3-one
CAS No.: 112523-91-8
Main Products
VCID: VC0241859
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
| CAS No. | 112523-91-8 |
|---|---|
| Product Name | Ent-16S,17-dihydroxyatisan-3-one |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (1S,4S,9S,10R,12R,13S)-13-hydroxy-13-(hydroxymethyl)-5,5,9-trimethyltetracyclo[10.2.2.01,10.04,9]hexadecan-6-one |
| Standard InChI | InChI=1S/C20H32O3/c1-17(2)14-5-9-19-8-4-13(20(23,11-19)12-21)10-15(19)18(14,3)7-6-16(17)22/h13-15,21,23H,4-12H2,1-3H3/t13-,14-,15+,18-,19-,20-/m1/s1 |
| Standard InChIKey | GFMRAAZMCOCUCY-ALCQSMKISA-N |
| Isomeric SMILES | C[C@@]12CCC(=O)C([C@H]1CC[C@]34[C@H]2C[C@@H](CC3)[C@@](C4)(CO)O)(C)C |
| SMILES | CC1(C2CCC34CCC(CC3C2(CCC1=O)C)C(C4)(CO)O)C |
| Canonical SMILES | CC1(C2CCC34CCC(CC3C2(CCC1=O)C)C(C4)(CO)O)C |
| Appearance | Powder |
| PubChem Compound | 453152 |
| Last Modified | Nov 11 2021 |
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